Cas no 325739-39-7 (1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 325739-39-7
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• CID: 6041969
• PubChem ID: 2930064
• Update Time: 2025-06-11

1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline
• AKOS001064016
• 325739-39-7
• F0774-0090
• SR-01000444124-1
• SR-01000444124
• AKOS016293939
• (2,4-dichlorophenyl)(2-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone
• Z28870707
• (2,4-dichlorophenyl)-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone
• Oprea1_193353

• Inchi： 1S/C17H15Cl2NO/c1-11-6-7-12-4-2-3-5-16(12)20(11)17(21)14-9-8-13(18)10-15(14)19/h2-5,8-11H,6-7H2,1H3
• InChI Key： SMCKTYKFNPGDBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1C2C=CC=CC=2CCC1C)=O)Cl

Computed Properties

• Exact Mass: 319.0530695g/mol
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline

Introduction to 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 325739-39-7)

1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 325739-39-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines and is characterized by its unique structural features, including a dichlorobenzoyl group and a methyl substituent. The molecular formula of this compound is C₁₈H₁₅Cl₂NO₂, and it has a molecular weight of 356.26 g/mol.

The synthesis of 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline typically involves multi-step reactions, starting from readily available starting materials such as 2,4-dichlorobenzoic acid and 2-methyl-1,2,3,4-tetrahydroquinoline. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of its physical properties, 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline is a crystalline solid with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The biological activity of 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline has been extensively studied due to its potential therapeutic applications. Research has shown that this compound possesses significant anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline has also been investigated for its potential as an antitumor agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of the Akt/mTOR pathway in breast cancer cells and the Wnt/β-catenin pathway in colorectal cancer cells.

The pharmacokinetic properties of 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline have also been evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

Toxicity studies have indicated that 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline is generally well-tolerated at therapeutic doses. However, like many other small molecules with biological activity, it may exhibit some side effects at higher concentrations. Therefore, careful dose-ranging studies are essential to determine the optimal therapeutic window for this compound.

In conclusion, 1-(2,4-dichlorobenzoyl)-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 325739-39-7) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory and antitumor properties make it a valuable candidate for drug development in the treatment of various diseases. Ongoing research efforts aim to optimize its synthesis and pharmacological profile to enhance its therapeutic potential.